Cas no 645751-83-3 (2-Pentynoic acid, 4-(acetyloxy)-, ethyl ester, (4S)-)

• Product Name: 2-Pentynoic acid, 4-(acetyloxy)-, ethyl ester, (4S)-
• CAS No: 645751-83-3
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 422698
• PubChem ID: 12070338
• Update Time: 2025-04-19

2-Pentynoic acid, 4-(acetyloxy)-, ethyl ester, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentynoic acid, 4-(acetyloxy)-, ethyl ester, (4S)-
• ethyl (4S)-4-acetyloxypent-2-ynoate
• 645751-83-3
• DTXSID60476949

• Inchi： 1S/C9H12O4/c1-4-12-9(11)6-5-7(2)13-8(3)10/h7H,4H2,1-3H3/t7-/m0/s1
• InChI Key： JYWFOAUTWODZBP-ZETCQYMHSA-N
• SMILES： O(C(C)=O)[C@H](C#CC(=O)OCC)C

Computed Properties

• Exact Mass: 184.07356
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6